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Compound of Interest

Compound Name: RTI-111-d3

Cat. No.: B1163659

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate and essential safety and logistical information for the
handling and disposal of RTI-111-d3, a deuterated analog of the potent psychoactive
compound RTI-111 (Dichloropane). Given that RTI-111 is a serotonin-norepinephrine-
dopamine reuptake inhibitor (SNDRI) and is classified as a Schedule Il controlled substance in
the United States, stringent safety protocols are mandatory to ensure the safety of laboratory
personnel and to maintain regulatory compliance. The information presented here is a
synthesis of best practices for handling potent psychoactive compounds and hazardous
materials.

Health Hazard Information

RTI-111-d3 should be handled as a highly potent and hazardous compound. While a specific
Safety Data Sheet (SDS) for the deuterated form is not readily available, the toxicological
properties can be inferred from its parent compound, RTI-111, and other phenyltropane
analogs.

Primary Routes of Exposure: Inhalation, ingestion, and skin or eye contact.
Potential Health Effects:

e Acute: As a stimulant, acute exposure may lead to significant physiological and
psychological effects, including but not limited to, increased heart rate and blood pressure,

© 2025 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b1163659?utm_src=pdf-interest
https://www.benchchem.com/product/b1163659?utm_src=pdf-body
https://www.benchchem.com/product/b1163659?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1163659?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

Safety O ing Guid
BE“GHE ° etyChecpkeAI\‘/?iESISy& Itjrilcineg

respiratory distress, and central nervous system stimulation.

o Chronic: The long-term health effects of exposure have not been well-documented. However,
based on its pharmacological class, chronic exposure could lead to cardiovascular,
neurological, and psychological complications.

Due to its high potency, even small quantities of RTI-111-d3 should be considered hazardous.
All personnel must be thoroughly trained in the safe handling of potent compounds before
working with this substance.

Personal Protective Equipment (PPE)

A comprehensive risk assessment should be conducted for all procedures involving RTI-111-d3
to determine the appropriate level of personal protective equipment. The following table

summarizes the minimum required PPE.

© 2025 BenchChem. All rights reserved. 2/8 Tech Support


https://www.benchchem.com/product/b1163659?utm_src=pdf-body
https://www.benchchem.com/product/b1163659?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1163659?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

PPE Category Item Specifications and Use

Double-gloving is required.
Hand Protection Nitrile Gloves Change gloves immediately if
contaminated.

A buttoned, long-sleeved lab

coat is mandatory. Consider a
Body Protection Laboratory Coat disposable gown for

procedures with a higher risk

of contamination.

) Must be worn at all times in the
Eye Protection Safety Goggles
laboratory.

Required when there is a risk
of splashes or aerosol
Face Protection Face Shield generation. To be worn in

conjunction with safety

goggles.

All handling of solid RTI-111-

d3 and preparation of its
Respiratory Protection Fume Hood solutions must be conducted in

a certified chemical fume hood

to prevent inhalation.

Operational Plan: Safe Handling Procedures

Adherence to a strict operational plan is critical to minimize the risk of exposure and to ensure
the responsible use of this controlled substance.

1. Engineering Controls:

o All work with RTI-111-d3 must be performed in a designated area within a certified chemical
fume hood.

o The fume hood should be tested and certified to ensure proper airflow.
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. Weighing and Solution Preparation:

Weighing of the solid compound should be done on a tared weigh paper or in a suitable
container within the fume hood.

Use anti-static equipment if available to prevent dispersal of the powder.

Prepare solutions within the fume hood, adding the solvent to the solid to minimize
aerosolization.

. Storage:

RTI-111-d3 is a Schedule Il controlled substance and must be stored in a securely locked,
substantially constructed cabinet or safe.[1]

Access to the storage location must be strictly limited to authorized personnel.

Maintain a detailed and accurate inventory log of the substance, documenting all amounts
used and disposed of.[1]

Disposal Plan

The disposal of controlled substances is strictly regulated. All waste containing RTI-111-d3
must be rendered "non-retrievable" to prevent diversion and environmental contamination.

. Waste Segregation:

All materials that come into contact with RTI-111-d3, including gloves, weigh papers, pipette
tips, and contaminated glassware, must be considered hazardous waste.

Segregate this waste from other laboratory waste streams in clearly labeled, sealed
containers.

. Deactivation and Disposal Procedure:

For residual amounts of RTI-111-d3, a chemical deactivation process is recommended prior
to disposal.

© 2025 BenchChem. All rights reserved. 4/8 Tech Support


https://www.benchchem.com/product/b1163659?utm_src=pdf-body
https://m.youtube.com/watch?v=wAmmNbawpTg
https://m.youtube.com/watch?v=wAmmNbawpTg
https://www.benchchem.com/product/b1163659?utm_src=pdf-body
https://www.benchchem.com/product/b1163659?utm_src=pdf-body
https://www.benchchem.com/product/b1163659?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1163659?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

« A common method for the disposal of small quantities of controlled substances in a research
setting involves mixing the substance with a solution that renders it non-recoverable.[1]

» Consult your institution's Environmental Health and Safety (EHS) office for approved
deactivation protocols.

» After deactivation, the resulting waste must be disposed of as hazardous chemical waste
through your institution's approved waste management program.[2]

Emergency Procedures: Spill and Exposure
Response

Spill Cleanup:

o Evacuate and Secure: If a significant spill occurs, evacuate the immediate area and restrict

access.
» Alert Personnel: Inform your supervisor and the institutional EHS office immediately.

» Don Appropriate PPE: Before attempting to clean a small, manageable spill, ensure you are
wearing the appropriate PPE, including double gloves, a lab coat, and eye/face protection.

o Contain the Spill: Use an absorbent material, such as a chemical spill pillow or vermiculite, to
contain the spill.

o Clean the Area: Carefully collect the absorbent material and any contaminated debris into a
designated hazardous waste container.

o Decontaminate: Decontaminate the spill area with a suitable cleaning agent, as
recommended by your EHS office.

o Dispose of Waste: All materials used for spill cleanup must be disposed of as hazardous
waste.

Personnel Exposure:
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o Skin Contact: Immediately wash the affected area with copious amounts of soap and water
for at least 15 minutes. Remove any contaminated clothing.

o Eye Contact: Immediately flush the eyes with a gentle, steady stream of water for at least 15
minutes, holding the eyelids open.

 Inhalation: Move the affected person to fresh air.

Ingestion: Do not induce vomiting.

In all cases of exposure, seek immediate medical attention and report the incident to your
supervisor and EHS office.

Experimental Workflow for Handling RTI-111-d3
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Caption: Workflow for the safe handling of RTI-111-d3.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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